Cas no 2229003-70-5 (3-(3-ethoxy-4-methoxyphenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(3-ethoxy-4-methoxyphenyl)-3-fluoropropan-1-amine
• CAS No: 2229003-70-5
• MF: C₁₂H₁₈FNO₂
• MW: 227.275227069855
• CID: 6340113
• PubChem ID: 165694888
• Update Time: 2025-05-27

3-(3-ethoxy-4-methoxyphenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxy-4-methoxyphenyl)-3-fluoropropan-1-amine
• 2229003-70-5
• EN300-1815433

• Inchi： 1S/C12H18FNO2/c1-3-16-12-8-9(10(13)6-7-14)4-5-11(12)15-2/h4-5,8,10H,3,6-7,14H2,1-2H3
• InChI Key： ONELLWLJTVAHQD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OCC)OC)CCN

Computed Properties

• Exact Mass: 227.13215698g/mol
• Monoisotopic Mass: 227.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(3-ethoxy-4-methoxyphenyl)-3-fluoropropan-1-amine

Comprehensive Analysis of 3-(3-ethoxy-4-methoxyphenyl)-3-fluoropropan-1-amine (CAS No. 2229003-70-5)

The compound 3-(3-ethoxy-4-methoxyphenyl)-3-fluoropropan-1-amine (CAS No. 2229003-70-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This fluorinated amine derivative features a distinctive combination of ethoxy and methoxy substituents on its phenyl ring, which contributes to its chemical stability and reactivity. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) targeting molecules.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and purity standards. Laboratories often seek high-purity 3-(3-ethoxy-4-methoxyphenyl)-3-fluoropropan-1-amine for use in high-throughput screening and structure-activity relationship (SAR) studies. The presence of the fluorine atom in its structure enhances its metabolic stability, making it a valuable candidate for medicinal chemistry optimization. Recent publications highlight its potential in modulating enzyme inhibition and receptor binding, aligning with the growing demand for precision medicine solutions.

From an industrial perspective, the scalability of CAS No. 2229003-70-5 production is a hot topic. Manufacturers are optimizing green chemistry protocols to reduce waste and improve yield, addressing the global push for sustainable synthesis. Additionally, the compound’s solubility profile and bioavailability are critical factors for formulators working on oral drug delivery systems. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its identity and purity, ensuring compliance with Good Manufacturing Practices (GMP).

The rise of AI-driven drug design has further amplified interest in 3-(3-ethoxy-4-methoxyphenyl)-3-fluoropropan-1-amine. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutic applications. For instance, its potential in neurodegenerative disease research is being explored, coinciding with public interest in Alzheimer’s and Parkinson’s disease treatments. This aligns with trending searches for "fluorinated compounds in neurology" and "next-generation CNS drugs."

Quality control remains a priority for users of CAS No. 2229003-70-5. Certificates of Analysis (CoA) detailing residual solvents, heavy metal content, and chromatographic purity are essential for regulatory submissions. The compound’s storage conditions (typically -20°C under inert atmosphere) are also frequently queried, reflecting the need for long-term stability data. As the pharmaceutical industry shifts toward continuous manufacturing, real-time monitoring of intermediates like this amine is gaining traction.

In conclusion, 3-(3-ethoxy-4-methoxyphenyl)-3-fluoropropan-1-amine represents a versatile tool for modern drug development. Its structural motifs resonate with current trends in fluorine chemistry and fragment-based drug design. With ongoing advancements in cryo-EM and molecular docking, this compound is poised to play a pivotal role in addressing unmet medical needs while adhering to environmental, social, and governance (ESG) principles in chemical production.